(S)-1-Fmoc-2-methyl-piperazine hydrochloride

• IUPAC Name: 9H-fluoren-9-ylmethyl (2S)-2-methylpiperazine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C20H22N2O2.ClH/c1-14-12-21-10-11-22(14)20(23)24-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19;/h2-9,14,19,21H,10-13H2,1H3;1H/t14-;/m0./s1
• InChI Key: VVCUZMZSBHXCNI-UQKRIMTDSA-N
• Canonical SMILES: CC1CNCCN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24.Cl
• Isomeric SMILES: C[C@H]1CNCCN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24.Cl
• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol

Description

“(S)-1-Fmoc-2-methyl-piperazine hydrochloride” is a complex organic compound. The “Fmoc” part refers to the fluorenylmethyloxycarbonyl protecting group, often used in peptide synthesis. The “piperazine” is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms. The term “hydrochloride” indicates that the compound forms a salt with hydrochloric acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact structure. Factors that could be important include its solubility in various solvents, its melting point, and its stability under various conditions.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. If it’s being used in peptide synthesis, the Fmoc group would likely be removed at some point to allow the piperazine to react with other compounds.

Safety and Hazards

As with any chemical compound, handling “(S)-1-Fmoc-2-methyl-piperazine hydrochloride” would require appropriate safety precautions. The specific hazards would depend on the properties of the compound.

Future Directions

The future directions for a compound like this would likely depend on its potential applications. For example, if it’s useful in peptide synthesis, research might focus on improving the synthesis process or finding new applications for the resulting peptides.